Extrinsic PathwaySynonyms: Death Receptor-mediated Pathway
  • BPKDi
    BPKDi
    • Cat. No.:
    • B606327
    • CAS No.:
    • Molecular Formula:
    • C21H28N6O
    • Molecular Weight:
    • 380.5 g/mol
    Description
    BPKDi is an inhibitor of protein kinase D (PKD;  IC50s = 1, 9, and 1 nM for PKD1, PKD2, and PKD3, respectively). It is selective for PKD over PKCδ and PKCε, as well as over a panel of additional calcium/cal...
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  • CRT0066101 dihydrochloride
    CRT0066101 dihydrochloride
    • Cat. No.:
    • B606814
    • CAS No.:
    • 1883545-60-5
    • Molecular Formula:
    • C18H24Cl2N6O
    • Molecular Weight:
    • 411.3 g/mol
    Description
    Potent and selective protein kinase D inhibitor (IC50 values are 1, 2 and 2.5 nM at PKD1, PKD3 and PKD2, respectively). Reduces proliferation of pancreatic cancer cells. Orally active. Antitumor agent. Active in...
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  • kb-NB142-70
    kb-NB142-70
    • Cat. No.:
    • B608308
    • CAS No.:
    • 1233533-04-4
    • Molecular Formula:
    • C11H9NO2S2
    • Molecular Weight:
    • 251.3 g/mol
    Description
    inhibitor of protein kinase D;  structure in first source
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  • IKK 16
    IKK 16
    • Cat. No.:
    • B1674433
    • CAS No.:
    • 873225-46-8
    • Molecular Formula:
    • C28H29N5OS
    • Molecular Weight:
    • 483.6 g/mol
    Description
    IKK16 is a 1-benzothiophene substituted by a 2-{4-[4-(pyrrolidin-1-yl)piperidine-1-carbonyl]anilino}pyrimidin-4-yl group at position 2. It is an IkappaB kinase (IKK) inhibitor. It has a role as an EC 2.7.11.10 (...
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  • Necrostatin 2 S enantiomer
    Necrostatin 2 S enantiomer
    • Cat. No.:
    • B2717184
    • CAS No.:
    • Molecular Formula:
    • C13H12ClN3O2
    • Molecular Weight:
    • 277.70 g/mol
    Description
    Necrostatin 2 S enantiomer is a useful research compound. Its molecular formula is C13H12ClN3O2 and its molecular weight is 277.70 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Necrostatin...
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  • CRT5
    CRT5
    • Cat. No.:
    • B10764632
    • CAS No.:
    • Molecular Formula:
    • C28H30N4O2
    • Molecular Weight:
    • 454.6 g/mol
    Description
    CRT5 is a useful research compound. Its molecular formula is C28H30N4O2 and its molecular weight is 454.6 g/mol. The purity is usually 95%.
    BenchChem offers high-quality CRT5 suitable for many research appl...
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  • Pkd-IN-1
    Pkd-IN-1
    • Cat. No.:
    • B12393781
    • CAS No.:
    • Molecular Formula:
    • C18H19ClN4O
    • Molecular Weight:
    • 342.8 g/mol
    Description
    Pkd-IN-1 is a useful research compound. Its molecular formula is C18H19ClN4O and its molecular weight is 342.8 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Pkd-IN-1 suitable for many rese...
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  • Necroptosis-IN-4
    Necroptosis-IN-4
    • Cat. No.:
    • B15584769
    • CAS No.:
    • Molecular Formula:
    • C26H23F3N6O3
    • Molecular Weight:
    • 524.5 g/mol
    Description
    Necroptosis-IN-4 is a useful research compound. Its molecular formula is C26H23F3N6O3 and its molecular weight is 524.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Necroptosis-IN-4 suita...
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  • CRT0066101 dihydrochloride
    CRT0066101 dihydrochloride
    • Cat. No.:
    • B15604545
    • CAS No.:
    • Molecular Formula:
    • C18H24Cl2N6O
    • Molecular Weight:
    • 411.3 g/mol
    Description
    CRT0066101 dihydrochloride is a useful research compound. Its molecular formula is C18H24Cl2N6O and its molecular weight is 411.3 g/mol. The purity is usually 95%.
    BenchChem offers high-quality CRT0066101 d...
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  • PKC/PKD-IN-1
    PKC/PKD-IN-1
    • Cat. No.:
    • B15608294
    • CAS No.:
    • Molecular Formula:
    • C18H19ClN4O
    • Molecular Weight:
    • 342.8 g/mol
    Description
    PKC/PKD-IN-1 is a useful research compound. Its molecular formula is C18H19ClN4O and its molecular weight is 342.8 g/mol. The purity is usually 95%.
    BenchChem offers high-quality PKC/PKD-IN-1 suitable for m...
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